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Compound of Interest

Compound Name: Trichloroethylene

Cat. No.: B050587

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the extraction of trichloroethylene
(TCE), a common environmental contaminant, from soil samples. The methodologies outlined
are based on established environmental analysis procedures and are intended to guide
researchers in obtaining accurate and reproducible results.

Trichloroethylene is a volatile organic compound (VOC) frequently found in industrial sites,
posing significant health and environmental risks.[1][2] Accurate quantification of TCE in solil is
crucial for assessing contamination levels, monitoring remediation efforts, and conducting
toxicological studies. This document details several widely used extraction techniques,
including EPA Method 5035A, solvent extraction, and headspace analysis.

Comparative Summary of TCE Extraction Methods

The selection of an appropriate extraction method depends on factors such as the expected
concentration of TCE, soil type, and the specific requirements of the analytical instrumentation.
The following table summarizes the quantitative performance of different extraction techniques.
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Experimental Protocols

Protocol 1: EPA Method 5035A - Low-Level TCE Analysis
by Purge-and-Trap

This protocol is designed for soil samples with expected TCE concentrations in the range of 0.5
to 200 pg/kg.[3]

Materials:

Terra Core™ sampler or equivalent coring device

e 40-mL VOA vials with PTFE-lined septa

¢ Field balance

» Reagent-grade water

e Sodium bisulfate (for preservation, if required)

e Purge-and-trap concentrator coupled to a Gas Chromatograph (GC) or GC/Mass
Spectrometer (GC/MS)

Procedure:

e Sample Collection:

o Using a coring device, collect a 5-gram (x 0.5 g) soil sample.

o Immediately extrude the soil core into a pre-weighed 40-mL VOA vial.

e Preservation (choose one):

o Chemical Preservation: If the sample is not to be analyzed within 48 hours, add 5 mL of
reagent-grade water containing sodium bisulfate to the vial. Ensure the pH of the resulting
slurry is < 2.
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o Freezing: If chemical preservation is not used, the sample must be frozen to -10°C to
-20°C within 48 hours of collection.[8]

o Sample Preparation for Analysis:

o If not already preserved with water, add 5 mL of reagent-grade water to the vial.

o Add internal standards and surrogates through the septum.

e Purge-and-Trap Analysis:

[¢]

Place the vial in the autosampler of the purge-and-trap system.

[¢]

The system will heat the vial (typically to 40°C) and purge the sample with an inert gas
(e.g., helium).[4]

[¢]

The purged VOCs are collected on an adsorbent trap.

[e]

The trap is then rapidly heated, and the desorbed VOCs are transferred to the GC or
GC/MS for separation and detection.

Protocol 2: EPA Method 5035A - High-Level TCE
Analysis by Methanol Extraction

This protocol is suitable for soil samples where TCE concentrations are expected to exceed
200 pg/kg.[7]

Materials:

Terra Core™ sampler or equivalent coring device

40-mL VOA vials with PTFE-lined septa containing 10 mL of purge-and-trap grade methanol

Field balance

Purge-and-trap concentrator coupled to a GC or GC/MS

Procedure:
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o Sample Collection and Preservation:

(¢]

Collect a 5-gram (= 0.5 g) soil sample using a coring device.

[¢]

Immediately extrude the soil core into a 40-mL VOA vial containing 10 mL of methanol.[6]

[¢]

Wipe the vial threads to ensure a tight seal and gently agitate to disperse the soil in the
methanol.[6]

[e]

Store the sample at < 6°C. The holding time for methanol-preserved samples is typically
14 days.[6][14]

o Sample Preparation for Analysis:
o Allow the vial to come to room temperature and the soil to settle.
o Take a small aliquot (e.g., 100 pL) of the methanol extract.

o Dilute the aliquot into a larger volume of reagent-grade water (e.g., 5 mL) in a clean VOA
vial.

o Add internal standards and surrogates.
e Analysis:

o Analyze the diluted extract using the purge-and-trap method as described in Protocol 1.

Protocol 3: Static Headspace Screening for TCE

This protocol provides a rapid, semi-quantitative method for screening soil samples for the
presence of TCE.[9]

Materials:
e Headspace vials (e.g., 20-mL) with PTFE-lined septa and aluminum caps
e Spatula or scoop

o Headspace autosampler coupled to a GC or GC/MS
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Procedure:

e Sample Preparation:
o Place a known amount of soil (e.g., 2-5 grams) into a headspace vial.[10]
o For more consistent results, a matrix modifier (e.g., water) can be added.
o Immediately seal the vial with a septum and aluminum cap.

« Equilibration:
o Place the vial in the heated agitator of the headspace autosampler.

o Allow the sample to equilibrate at a set temperature (e.g., 80°C) for a specific time to allow
the TCE to partition into the headspace.

e Analysis:
o The autosampler will automatically withdraw a known volume of the headspace gas.
o The gas sample is injected into the GC or GC/MS for analysis.

Visualized Workflows

The following diagrams illustrate the key steps in the described TCE extraction protocols.
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Workflow for Low-Level TCE Analysis (Purge-and-Trap)
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Workflow for High-Level TCE Analysis (Methanol Extraction)
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Workflow for Static Headspace Screening of TCE

Laboratory Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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